Cas no 111991-23-2 (2-{4-(trifluoromethyl)sulfanylphenyl}acetaldehyde)

• Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}acetaldehyde
• CAS No: 111991-23-2
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• MDL: MFCD20432316
• CID: 3372695
• PubChem ID: 64865972
• Update Time: 2025-04-21

2-{4-(trifluoromethyl)sulfanylphenyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZENEACETALDEHYDE, 4-[(TRIFLUOROMETHYL)THIO]-
• 2-{4-(trifluoromethyl)sulfanylphenyl}acetaldehyde
• DTXSID701259746
• AKOS014195244
• SWAYNTPRMAWRBJ-UHFFFAOYSA-N
• EN300-1931690
• 111991-23-2
• SCHEMBL5563665
• 2-(4-((trifluoromethyl)thio)phenyl)acetaldehyde
• 2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetaldehyde
• 4-[(Trifluoromethyl)thio]benzeneacetaldehyde

• MDL： MFCD20432316
• Inchi： 1S/C9H7F3OS/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13/h1-4,6H,5H2
• InChI Key： SWAYNTPRMAWRBJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC=O

Computed Properties

• Exact Mass: 220.01697050Da
• Monoisotopic Mass: 220.01697050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes